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Compound of Interest

Compound Name: Forestine

Cat. No.: B1330033

A comprehensive search for "structure-activity relationship (SAR) studies of Forestine and its
analogs" has revealed a significant lack of publicly available scientific literature, experimental
data, and established signaling pathways for a compound named "Forestine" or its likely
correct spelling, "Forrestine."

Searches for "Forestine" did not yield any relevant results for a specific chemical compound.
Further investigation into "Forrestine" identified a compound with the molecular formula
C43H49N018 in chemical databases such as PubChem. However, there are no associated
publications detailing its structure-activity relationships, the synthesis of its analogs, or its
biological activities in a way that would allow for a comparative guide as requested.

The absence of such data prevents the creation of the requested comparison guide, including
guantitative data tables, detailed experimental protocols, and diagrams of signaling pathways.
It is possible that Forrestine is a very recently discovered natural product, and research into its
biological activity and the effects of structural modifications has not yet been published.
Alternatively, the provided name may be a significant misspelling of a different compound that
is well-documented.

Researchers, scientists, and drug development professionals interested in this area are
encouraged to verify the compound's name and search for literature under alternative names or
identifiers. Should "Forrestine” be a novel discovery, future research will be necessary to
elucidate its biological properties and establish a foundation for structure-activity relationship
studies.
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Without any existing data on the biological activity, SAR, or analogs of Forrestine, it is not
possible to provide the requested detailed comparison guide, including data tables,
experimental protocols, and visualizations of signaling pathways. Further research on this
compound is required before such a guide can be compiled.

 To cite this document: BenchChem. [No Structure-Activity Relationship Studies Found for
Forrestine and Its Analogs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330033#structure-activity-relationship-sar-studies-
of-forestine-and-its-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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